Cas no 1363402-34-9 (2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester)

• Product Name: 2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester
• CAS No: 1363402-34-9
• MF: C₁₀H₈F₂O₂
• MW: 198.166130065918
• CID: 2102275
• Update Time: 2025-10-25

2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester
• (E)-methyl 3-(2,3-difluorophenyl)acrylate

• Inchi： 1S/C10H8F2O2/c1-14-9(13)6-5-7-3-2-4-8(11)10(7)12/h2-6H,1H3
• InChI Key： JXNDWCFVMLOUHP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=CC1=CC=CC(F)=C1F

Additional information on 2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester

Comprehensive Overview of 2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester (CAS No. 1363402-34-9)

The compound 2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester (CAS No. 1363402-34-9) is a fluorinated acrylate derivative with significant applications in organic synthesis and material science. Its unique molecular structure, featuring a difluorophenyl group attached to an acrylate backbone, makes it a valuable intermediate for designing advanced polymers and specialty chemicals. Researchers and industries are increasingly interested in this compound due to its potential in enhancing material properties such as thermal stability, chemical resistance, and optical clarity.

In recent years, the demand for fluorinated compounds like 2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester has surged, driven by trends in sustainable chemistry and high-performance materials. A common query in search engines is: "What are the applications of fluorinated acrylates in coatings?" This compound is particularly relevant in this context, as it can be used to formulate coatings with superior durability and low surface energy, making them ideal for water-repellent and anti-fouling applications. Additionally, its role in photopolymerization processes has garnered attention for 3D printing and UV-curable inks.

Another hot topic is the environmental impact of synthetic chemicals. Users often search for "biodegradable alternatives to traditional acrylates." While 2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester is not inherently biodegradable, its efficiency in reducing material waste—due to its high reactivity and low usage thresholds—aligns with green chemistry principles. Researchers are also exploring its potential in bio-based polymer modifications, addressing the need for eco-friendly material solutions.

From a technical perspective, the synthesis of 2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester involves esterification and fluorination steps, often catalyzed by palladium or copper complexes. A frequently asked question is: "How to optimize the yield of fluorinated acrylate esters?" Studies suggest that controlling reaction temperature and using selective catalysts can significantly improve efficiency. The compound’s spectroscopic properties (e.g., NMR and IR profiles) are well-documented, aiding in quality control and regulatory compliance.

In the pharmaceutical sector, fluorinated compounds are prized for their metabolic stability. Though 1363402-34-9 is not a drug candidate itself, its structural motifs are explored in drug delivery systems and prodrug designs. Searches like "fluorophenyl acrylates in medicinal chemistry" reflect this niche interest. Its compatibility with click chemistry further expands its utility in bioconjugation and targeted therapies.

To summarize, 2-Propenoic acid, 3-(2,3-difluorophenyl)-, methyl ester (CAS No. 1363402-34-9) is a versatile building block with cross-disciplinary relevance. Whether in advanced materials, environmental sustainability, or biomedical research, its fluorinated acrylate core continues to inspire innovation. For professionals seeking detailed safety data sheets (SDS) or synthetic protocols, reputable chemical databases and peer-reviewed journals remain the primary resources.